Triethylene glycol dicaprylate

• CAS: 106-10-5
• Molecular Formula: C22H42O6
• Molecular Weight: 402.6 g/mol
• SMILES: CCCCCCCC(=O)OCCOCCOCCOC(=O)CCCCCCC
• InChI: InChI=1S/C22H42O6/c1-3-5-7-9-11-13-21(23)27-19-17-25-15-16-26-18-20-28-22(24)14-12-10-8-6-4-2/h3-20H2,1-2H3
• InChIKey: YJGHMLJGPSVSLF-UHFFFAOYSA-N

Sourcing a diester with a validated safety profile for leave-on cosmetics or food-contact materials poses regulatory and performance risks. Triethylene glycol dicaprylate provides a precise hydrophilic-lipophilic balance that is not easily replicated by other PEG derivatives, ensuring predictable emollience and solubilization. • CIR-approved emollient: Enables mild, irritation-free cosmetic formulations without the toxicological burden of acrylate-based alternatives. • FDA indirect food additive listing: Mitigates compliance risk in food packaging plasticizers, eliminating the need for non-cleared substitutes. • High boiling point (~471.1°C): Minimizes evaporative losses during high-temperature industrial processing, improving safety and yield.

Triethylene Glycol Dicaprylate Technical Profile

Triethylene glycol dicaprylate (CAS 106-10-5) is a diester of triethylene glycol and caprylic acid (octanoic acid), with the molecular formula C22H42O6 and a molecular weight of approximately 402.57 g/mol . It is classified as a fatty acid ester and is primarily utilized as an emollient, surfactant, and solubilizer in cosmetics and personal care products , and as a plasticizer in various industrial applications [1]. Its procurement is often driven by its specific balance of hydrophilic and lipophilic properties, conferred by its triethylene glycol backbone and two medium-chain (C8) fatty acid chains.

1 Cosmetic emollient and solubilizer formulation with reported CIR safety-assessment context

2 Indirect food-contact polymer additive with FDA listing context

3 Moderate-boiling-point industrial processing; reported lower-MW profile vs longer-chain diesters

• [1] The Good Scents Company. (n.d.). Triethylene glycol dicaprylate. Retrieved April 22, 2026. View Source

Triethylene Glycol Dicaprylate Substitution Risks

Generic substitution for triethylene glycol dicaprylate (TEGD) is precarious because its specific combination of a triethylene glycol backbone and two caprylate (C8) chains dictates a unique physicochemical profile—specifically, its density (~1.0 g/cm³), boiling point (~471.1°C), and hydrophobicity—that is not easily replicated by other glycol diesters or PEG derivatives . Substituting with an analog, such as triethylene glycol di(2-ethylhexanoate) or a mixed caprylate/caprate, will alter these core parameters, leading to unpredictable changes in solubility, emollience, plasticizing efficiency, and potentially toxicological safety. Without direct comparative data, formulators must assume that a substitution will require a full re-validation of their product's performance and stability .

Risk Factor

This Product (TEGD, C8)

Substitute May Differ

Chain-length profile

Triethylene glycol + two C8 caprylate chains

C10 dicaprate or mixed caprylate/caprate may shift solubility and emollience parameters

Functional-group safety

Fatty acid diester; reported CIR safe-use context

Diacrylate analogs carry reactive acrylate groups with documented irritancy; safety context may not transfer

Glycol-backbone length

Triethylene glycol backbone

Propylene glycol dicaprylate (shorter glycol) may alter solubilization capacity and skin-feel profile

Triethylene Glycol Dicaprylate Performance Evidence

Stability vs. Triethylene Glycol Dicaprate

Compared to its C10 analog, triethylene glycol dicaprate, triethylene glycol dicaprylate (C8) demonstrates a lower molecular weight (402.57 vs 458.67 g/mol) and a lower boiling point (471.1±25.0 °C at 760 mmHg), which can be advantageous in manufacturing processes requiring lower temperatures for processing or purification . This difference is due to the shorter carbon chain length of the caprylate moiety, which reduces intermolecular van der Waals forces.

Thermal Stability

Data to verify

TEGD (C8): MW 402.57 g/mol; BP ~471.1°C C10 analog: MW 458.67 g/mol; BP expected higher

Reported lower-MW processing-temperature context

Cross-study comparison; validate under process conditions

Evidence Dimension	Molecular Weight and Boiling Point
Target Compound Data	Molecular Weight: 402.57 g/mol; Boiling Point: 471.1±25.0 °C at 760 mmHg
Comparator Or Baseline	Triethylene glycol dicaprate (C10 analog): Molecular Weight: 458.67 g/mol (calculated); Boiling Point: Not available, expected to be higher.
Quantified Difference	Molecular weight is 56.1 g/mol lower for the target compound. Boiling point is estimated to be lower by an unknown quantity.
Conditions	ChemSpider calculated properties at standard pressure.

Why This Matters

This lower boiling point can be a critical parameter for procurement, potentially simplifying downstream processing and reducing energy costs compared to higher molecular weight homologs.

Safety vs. Triethylene Glycol Diacrylate

A critical differentiator for procurement is safety. While specific LD50 data for triethylene glycol dicaprylate is not publicly available, its classification as a diester of a fatty acid and a glycol contrasts sharply with reactive analogs like triethylene glycol diacrylate (TREGDA). TREGDA is a known skin and eye irritant and has been the subject of extensive toxicological study, including subchronic and chronic bioassays, whereas triethylene glycol dicaprylate is considered safe for cosmetic use at typical concentrations by the Cosmetic Ingredient Review (CIR) Expert Panel [1].

Safety Profile

Class-level inference

TEGD: reported CIR safe-use context for cosmetics TREGDA: documented skin/eye irritant; chronic bioassay subject

Supports non-acrylate safety review for formulation

LD50 data not publicly available; class-level safety inference

Evidence Dimension	Toxicological Hazard Profile
Target Compound Data	Considered safe for use in cosmetics; no chronic toxicity data found.
Comparator Or Baseline	Triethylene glycol diacrylate (TREGDA): Documented skin and eye irritant; subject to 90-day subchronic and chronic dermal bioassays due to toxicity concerns.
Quantified Difference	The target compound lacks the reactive acrylate functional groups responsible for the known irritancy and toxicity of TREGDA.
Conditions	Cosmetic Ingredient Review (CIR) assessment; published toxicology studies for TREGDA.

Why This Matters

This stark difference in safety profile makes triethylene glycol dicaprylate a non-hazardous alternative for applications where user or patient contact is a concern, avoiding the stringent handling and regulatory requirements associated with reactive monomers like diacrylates.

• [1] Van Miller, J.P., Garman, R.H., Hermansky, S.J., Mirsalis, J.C., & Frederick, C.B. (n.d.). Skin irritation, basal epithelial cell proliferation, and carcinogenicity evaluations of a representative specialty acrylate and methacrylate. *Socolar*. View Source

Regulatory Clearance for Indirect Food Contact

Triethylene glycol dicaprylate holds a specific regulatory status as an 'indirect food additive' for use in polymers, according to FDA listings. This is a distinct procurement advantage over many other glycol diesters and plasticizers that do not have this clearance and are therefore restricted from any application involving potential food contact [1].

FDA Status

Supporting evidence

Listed as indirect food additive for use in polymers

Supports food-contact material procurement review

Verify current FDA listing status and specific polymer authorizations

Evidence Dimension	Regulatory Status (FDA)
Target Compound Data	Listed as an indirect food additive for use in polymers.
Comparator Or Baseline	Many other plasticizers and glycol diesters (e.g., phthalates, certain adipates) are not approved for indirect food contact.
Quantified Difference	Qualitative difference: Approved vs. Not Approved.
Conditions	FDA regulations for indirect food additives.

Why This Matters

This regulatory approval is a decisive factor for procurement in the food packaging and processing industries, as it eliminates a major compliance barrier and expands the compound's potential applications compared to unapproved alternatives.

• [1] The Good Scents Company. (n.d.). Triethylene glycol dicaprylate. Retrieved April 22, 2026. View Source

Emollience & Solubility vs. PEG Diesters

While direct solubility data for triethylene glycol dicaprylate is limited, class-level inference suggests it occupies a functional niche between more water-soluble, lower molecular weight PEG diesters (e.g., PEG-4 diesters) and more hydrophobic, higher molecular weight versions. The triethylene glycol backbone provides a degree of hydrophilicity, while the two C8 chains confer lipophilic character, making it an effective emollient and solubilizer in formulations . This is in contrast to analogs like propylene glycol dicaprylate, which has a shorter glycol chain and may exhibit different skin feel and solubilizing capacity [1].

Functional Profile

Class-level inference

Reported emollient and solubilizer; TEG backbone + two C8 chains provide balanced hydrophilic-lipophilic character

Structure-property context for formulation screening

Limited quantitative solubility data; vendor-source performance context

Evidence Dimension	Functional Performance (Emollience/Solubilization)
Target Compound Data	Described as an effective emollient and solubilizer in cosmetic formulations.
Comparator Or Baseline	Propylene glycol dicaprylate: Shorter glycol chain, may have different solubility parameters and skin feel. PEG-4 diesters: More hydrophilic, less lipophilic.
Quantified Difference	No quantitative data available; differentiation is based on the structure-property relationship of the triethylene glycol and caprylate moieties.
Conditions	Cosmetic formulation application data from vendor sources.

Why This Matters

This structural balance is key for formulators seeking a specific hydrophilic-lipophilic balance (HLB) to achieve desired product aesthetics and ingredient compatibility without resorting to more complex surfactant systems.

• [1] CosDNA. (n.d.). Propylene Glycol Dicaprylate/Dicaprate. Retrieved April 22, 2026. View Source

Triethylene Glycol Dicaprylate Application Scenarios

Cosmetic Emollience and Safety

Leveraging its favorable safety profile as assessed by the CIR [1], triethylene glycol dicaprylate is the preferred choice in leave-on and rinse-off cosmetic products where mildness is paramount. It provides effective emollience and solubilization without the irritation risk associated with diacrylate-based ingredients . This scenario is ideal for formulators prioritizing consumer safety and seeking to avoid the complex toxicological dossier required for more hazardous alternatives.

Indirect Food Contact Plasticizer

Given its FDA listing as an indirect food additive for polymers, triethylene glycol dicaprylate is uniquely positioned as a plasticizer in food packaging materials, processing equipment, and other applications where migration into food is a potential concern [1]. This regulatory advantage eliminates the need for alternative, non-cleared plasticizers and reduces compliance risk, making it a strategic procurement choice for manufacturers in the food and beverage sector.

Low Volatility Processing Applications

In industrial processes requiring a solvent or plasticizer with a moderate boiling point, triethylene glycol dicaprylate's boiling point of ~471.1°C offers a distinct advantage over more volatile glycol ethers and diesters. This property can lead to reduced evaporative losses during high-temperature processing compared to lower molecular weight alternatives, improving process efficiency and worker safety by minimizing airborne concentrations [1].

Application

Selection Property

Validation Focus

Cosmetic emollient formulation

Reported CIR safety-assessment profile

Mildness and emollience endpoint review

Food-contact polymer plasticizer

FDA indirect additive listing context

Regulatory compliance verification

Moderate-temperature industrial processing

Reported boiling-point profile

Evaporative-loss and process-efficiency review

• [1] The Good Scents Company. (n.d.). Triethylene glycol dicaprylate. Retrieved April 22, 2026. View Source